Cas no 56987-02-1 (2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3))

56987-02-1 structure
Product name:2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3)
2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3) Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3)
- 2-Amino-5-nitro-4-(trifluoromethyl)phenol
- A-Trifluoro-amino-5-nitro-p-cresol
- FLU-3
- alpha,alpha,alpha-Trifluoro-amino-5-nitro-p-cresol
- SCHEMBL3240394
- UNII-SA45BJS77B
- SB80352
- DTXSID00675590
- 2-Amino-5-nitro-4-(trifluoromethyl)phenol(flu-3)
- CS-W000550
- Phenol, 2-amino-5-nitro-4-(trifluoromethyl)-
- AKOS024262702
- SA45BJS77B
- AS-32938
- FKHIQXACMFXULG-UHFFFAOYSA-N
- NS00116842
- 56987-02-1
- MFCD16251196
- .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-2-AMINO-5-NITRO-P-CRESOL
- alpha,alpha,alpha-Trifluoro-2-amino-5-nitro-p-cresol
- DTXCID90626339
-
- MDL: MFCD16251196
- Inchi: InChI=1S/C7H5F3N2O3/c8-7(9,10)3-1-4(11)6(13)2-5(3)12(14)15/h1-2,13H,11H2
- InChI Key: FKHIQXACMFXULG-UHFFFAOYSA-N
- SMILES: C1=C(C(=CC(=C1N)O)[N+](=O)[O-])C(F)(F)F
Computed Properties
- Exact Mass: 222.02500
- Monoisotopic Mass: 222.02522651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 92.1Ų
Experimental Properties
- PSA: 92.07000
- LogP: 3.00580
2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB447073-100 mg |
2-Amino-5-nitro-4-(trifluoromethyl)phenol; . |
56987-02-1 | 100mg |
€294.10 | 2023-04-22 | ||
eNovation Chemicals LLC | Y0978407-1g |
2-Amino-5-nitro-4-(trifluoromethyl)phenol |
56987-02-1 | 95% | 1g |
$770 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1050250-5g |
2-Amino-5-nitro-4-(trifluoromethyl)phenol |
56987-02-1 | 95% | 5g |
¥30722.00 | 2024-05-08 | |
TRC | A618475-2.5mg |
2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3) |
56987-02-1 | 2.5mg |
$ 184.00 | 2023-04-19 | ||
abcr | AB447073-100mg |
2-Amino-5-nitro-4-(trifluoromethyl)phenol; . |
56987-02-1 | 100mg |
€298.00 | 2025-02-21 | ||
1PlusChem | 1P00EFRG-250mg |
2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3) |
56987-02-1 | 95% | 250mg |
$373.00 | 2025-02-27 | |
eNovation Chemicals LLC | Y0978407-1g |
2-amino-5-nitro-4-(trifluoromethyl)phenol |
56987-02-1 | 95% | 1g |
$770 | 2025-02-18 | |
eNovation Chemicals LLC | Y1049313-100mg |
2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3) |
56987-02-1 | 95% | 100mg |
$325 | 2025-02-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1050250-250mg |
2-Amino-5-nitro-4-(trifluoromethyl)phenol |
56987-02-1 | 95% | 250mg |
¥4132.00 | 2024-05-08 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1050250-1g |
2-Amino-5-nitro-4-(trifluoromethyl)phenol |
56987-02-1 | 95% | 1g |
¥11004.00 | 2024-05-08 |
2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3) Related Literature
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
-
Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
-
Anne Aamdal Scheie,Jessica Lönn-Stensrud New J. Chem., 2008,32, 1567-1572
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:56987-02-1)2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3)

Purity:99%
Quantity:1g
Price ($):460.0